Cas no 1445951-69-8 (Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate)

• Product Name: Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate
• CAS No: 1445951-69-8
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• MDL: MFCD25509384
• CID: 4600297
• Update Time: 2025-10-24

Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate
• Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate(WX190757)
• 1-Piperidinecarboxylic acid, 4-hydroxy-3-(phenylmethyl)-, 1,1-dimethylethyl ester, (3R,4R)-rel-

• MDL： MFCD25509384
• Inchi： 1S/C17H25NO3/c1-17(2,3)21-16(20)18-10-9-15(19)14(12-18)11-13-7-5-4-6-8-13/h4-8,14-15,19H,9-12H2,1-3H3/t14-,15-/m1/s1
• InChI Key： URJKJIHCHLRYJJ-HUUCEWRRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](O)[C@H](CC2=CC=CC=C2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5

Additional information on Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate

Professional Introduction to Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate (CAS No. 1445951-69-8)

Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate, identified by the CAS number 1445951-69-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate make it a promising candidate for further investigation in various medicinal chemistry endeavors.

The molecular structure of this compound is characterized by a piperidine ring substituted with a tert-butyl group at the 1-position, a benzyl group at the 3-position, and a hydroxyl group at the 4-position. These substituents contribute to the unique chemical and pharmacological properties of the molecule. The presence of the hydroxyl group enhances its solubility in polar solvents, making it more amenable for formulation in drug delivery systems. Additionally, the bulky tert-butyl group can influence the metabolic stability and binding affinity of the compound, which are critical factors in drug design.

In recent years, there has been growing interest in developing novel piperidine derivatives for their potential applications in treating neurological disorders, cardiovascular diseases, and other metabolic conditions. The< strong>benzyl group in Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate may contribute to its ability to interact with specific biological targets, such as enzymes and receptors involved in these diseases. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes, which could be beneficial in developing new therapeutic strategies.

The synthesis of Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, has been crucial in achieving the desired structural complexity. These synthetic methodologies are essential for producing pharmaceutical intermediates with high enantiomeric purity, which is often necessary for drug candidates.

The pharmacological profile of Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate has been explored through in vitro and in vivo studies. These investigations have highlighted its potential as a lead compound for further drug development. For instance, studies have shown that it may interact with neurotransmitter systems, which could make it useful in treating conditions such as depression and anxiety. Additionally, its structural similarity to known bioactive molecules suggests that it may have broader therapeutic applications.

The chemical stability of Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate is another important consideration in its development as a pharmaceutical agent. The hydroxyl group and the presence of aromatic rings can influence its susceptibility to degradation under various storage conditions. Therefore, understanding its stability profile is crucial for formulating stable drug products that maintain efficacy over time. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to assess its chemical integrity.

In conclusion, Trans-Tert-Butyl 3-Benzyl-4-Hydroxypiperidine-1-Carboxylate (CAS No. 1445951-69-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable compound for further research and development. As our understanding of its biological activities continues to grow, it holds great potential for contributing to the discovery of new treatments for various human diseases.